Cas no 1008268-01-6 (N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide)

• Product Name: N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide
• CAS No: 1008268-01-6
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5802292
• PubChem ID: 4181818
• Update Time: 2025-05-23

N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-(acetylamino)-N-(2,4-dimethylphenyl)-4-(methylsulfonyl)-
• N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide
• F0610-0051
• 2-acetamido-N-(2,4-dimethylphenyl)-4-(methylsulfonyl)butanamide
• 2-acetamido-N-(2,4-dimethylphenyl)-4-methylsulfonylbutanamide
• SR-01000007689
• AKOS024586851
• SR-01000007689-1
• 1008268-01-6

• Inchi： 1S/C15H22N2O4S/c1-10-5-6-13(11(2)9-10)17-15(19)14(16-12(3)18)7-8-22(4,20)21/h5-6,9,14H,7-8H2,1-4H3,(H,16,18)(H,17,19)
• InChI Key： AMNJIMGQOQVQJM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)C(NC(C)=O)CCS(C)(=O)=O

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 646.4±55.0 °C(Predicted)
• pka: 13.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide

N-(2,4-Dimethylphenyl)-2-Acetamido-4-Methanesulfonylbutanamide: A Comprehensive Overview

The compound with CAS No. 1008268-01-6, known as N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential therapeutic applications. In this article, we delve into the structural properties, synthesis methods, and recent advancements in its research.

N-(2,4-Dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide is characterized by its complex molecular architecture, which includes a butanamide backbone substituted with an acetamido group at position 2 and a methanesulfonyl group at position 4. The aromatic ring attached to the nitrogen atom is further substituted with two methyl groups at positions 2 and 4, conferring additional stability and reactivity to the molecule. This structure makes it a versatile compound for exploring various chemical transformations and biological activities.

Recent studies have highlighted the potential of N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide in drug discovery, particularly in the development of inhibitors for specific enzyme targets. Researchers have utilized computational modeling techniques to predict its binding affinity towards key enzymes involved in metabolic pathways. These findings underscore its role as a promising lead compound for therapeutic interventions.

The synthesis of N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide involves a multi-step process that combines nucleophilic acyl substitution and sulfonating reactions. The optimization of reaction conditions has been a focal point for chemists aiming to enhance yield and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

In addition to its pharmacological relevance, N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide has shown potential in materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an attractive candidate for developing high-performance materials with tailored properties.

As research on N-(2,4-dimethylphenyl)-2-acetamido-4-methanesulfonylbutanamide continues to evolve, its role in diverse scientific domains is expected to expand further. The integration of cutting-edge analytical techniques and computational tools will undoubtedly unlock new insights into its functionality and utility.